Cas no 25300-26-9 (Benzenesulfonylfluoride, 5-chloro-2-methyl-)

• Product Name: Benzenesulfonylfluoride, 5-chloro-2-methyl-
• CAS No: 25300-26-9
• MF: C₇H₆ClFO₂S
• MW: 208.637743473053
• CID: 287525
• PubChem ID: 283033
• Update Time: 2025-04-19

Benzenesulfonylfluoride, 5-chloro-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonylfluoride, 5-chloro-2-methyl-
• 5-chloro-2-methylbenzenesulfonyl fluoride
• AC1L5XRH
• AC1Q3LLH
• AG-K-79392
• AR-1G7752
• CTK1A7190
• NSC137219
• NSC-137219
• EN300-726976
• DTXSID20300493
• 25300-26-9
• 5-chloro-2-methylbenzene-1-sulfonyl fluoride

• Inchi： 1S/C7H6ClFO2S/c1-5-2-3-6(8)4-7(5)12(9,10)11/h2-4H,1H3
• InChI Key： DTZFQAVQMFAOPO-UHFFFAOYSA-N
• SMILES： ClC1C=CC(C)=C(C=1)S(=O)(=O)F

Computed Properties

• Exact Mass: 207.97618
• Monoisotopic Mass: 207.9761065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 34.14
• LogP: 3.38740

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds